4-Chloro-(4-fluorophenoxy)-2-butanol
Cat. No. B8423493
M. Wt: 218.65 g/mol
InChI Key: CWOBLFMQJIBQED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04806555
Procedure details
Utilizing the procedure of Preparation 21, 1,4-dichloro-2-butanol was reacted with 4-fluorophenol to give white title compound, m.p. 53°-55° C. in 30% yield.
Name
Yield
30%
Identifiers
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REACTION_CXSMILES
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Cl[CH2:2][CH:3]([OH:7])[CH2:4][CH2:5][Cl:6].[F:8][C:9]1[CH:14]=[CH:13][C:12]([OH:15])=[CH:11][CH:10]=1>>[Cl:6][CH2:5][CH2:4][CH:3]([OH:7])[CH2:2][O:15][C:12]1[CH:13]=[CH:14][C:9]([F:8])=[CH:10][CH:11]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClCC(CCCl)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=CC=C(C=C1)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClCCC(COC1=CC=C(C=C1)F)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 30% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
